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Compound of Interest

Compound Name: EEDi-5285

Cat. No.: B15584433

Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the proper handling and disposal of EEDi-5285, ensuring laboratory safety and environmental

compliance.

EEDi-5285 is a highly potent, orally active inhibitor of Embryonic Ectoderm Development (EED)

with significant applications in cancer research.[1][2][3][4][5] Due to its cytotoxic nature, proper

disposal is crucial to mitigate risks to personnel and the environment. This guide provides a

detailed, step-by-step protocol for the safe disposal of EEDi-5285 waste.

Physicochemical and Bioactivity Data of EEDi-5285
For safe handling and accurate experimental design, a summary of EEDi-5285's key properties

is presented below.
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Parameter Value

Molecular Weight 479.53 g/mol [1]

Molecular Formula C₂₄H₂₂FN₅O₃S[1]

Appearance Solid[1]

IC₅₀ (EED) 0.2 nM[1][2][4][5]

IC₅₀ (Pfeiffer cell line) 20 pM[1][3][5]

IC₅₀ (KARPAS422 cell line) 0.5 nM[1][3][5]

Solubility 10 mM in DMSO[1]

Storage (Solid Powder) -20°C for up to 3 years[2]

Storage (In Solvent) -80°C for up to 1 year[2]

EEDi-5285 Disposal Workflow
The following diagram outlines the procedural flow for the safe disposal of EEDi-5285 waste,

from the point of generation to final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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